![molecular formula C23H23N3O6 B2385100 Methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(tetrahydrofuran-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate CAS No. 873571-64-3](/img/structure/B2385100.png)
Methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(tetrahydrofuran-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
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Description
Methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(tetrahydrofuran-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C23H23N3O6 and its molecular weight is 437.452. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
One-Pot Synthesis Techniques
A significant application of spiro compounds similar to the one lies in their one-pot synthesis methods, which facilitate the creation of novel spiro derivatives with potential biological activities. For example, the one-pot synthesis technique has been employed to create novel spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives, characterized thoroughly by various analytical methods, including infrared, NMR, mass spectrometry, and x-ray crystallography (Li et al., 2014).
Biological Activity and Pharmacological Potential
Designing c-Met/ALK Inhibitors
The structural framework of spiro compounds has been utilized in designing inhibitors with significant pharmacological potential. A specific example includes the design and synthesis of aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones, which demonstrated promising results as c-Met/ALK dual inhibitors in various in vitro/in vivo pharmacological and antitumor assays (Li et al., 2013).
Chemical Diversity and Multi-Component Reactions
Multi-Component Reaction Synthesis
Spiro compounds' complexity and diversity are achieved through multi-component reactions, offering a versatile method for synthesizing a wide range of chemical entities. For instance, the synthesis of spiro[furo[3,4-b]pyran-4,3'-pyrroles] through a one-pot reaction demonstrates the chemical diversity and synthetic flexibility of these compounds (Sal’nikova et al., 2017).
Mechanistic Insights and Synthetic Methodologies
Understanding Reaction Mechanisms
Research into spiro compounds also focuses on elucidating the mechanisms underlying their synthesis. Studies on the synthesis of spiro[indoline-3,4'-pyrano[3,2-c]quinolone]-3'-carbonitriles provide valuable insights into the reaction mechanisms, contributing to the development of new synthetic methodologies (Aly et al., 2018).
Properties
IUPAC Name |
methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(oxolan-2-ylmethyl)spiro[1H-indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O6/c1-12-10-16-17(20(27)26(12)11-13-6-5-9-31-13)23(18(19(24)32-16)21(28)30-2)14-7-3-4-8-15(14)25-22(23)29/h3-4,7-8,10,13H,5-6,9,11,24H2,1-2H3,(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDBRRUIOLAGAFM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=O)N1CC3CCCO3)C4(C5=CC=CC=C5NC4=O)C(=C(O2)N)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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